Cas no 75502-10-2 (Glycolic-2,2-d2 Acid)

• Product Name: Glycolic-2,2-d2 Acid
• CAS No: 75502-10-2
• MF: C₂H₄O₃
• MW: 78.063684463501
• CID: 558953
• PubChem ID: 12224930
• Update Time: 2025-10-28

Glycolic-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Acetic-d2 acid,hydroxy- (9CI)
• GLYCOLIC-2,2-D2 ACID
• 1,2-Dicyclopropyl-2-phenylaethylen
• 2,2-Dicyclopropylstyren
• 2,2-dideuterio-2-hydroxy-acetic acid
• 2,2-Dideuterio-2-hydroxy-essigsaeure
• AGN-PC-00M61O
• Benzene, (2,2-dicyclopropylethenyl)-
• CTK0I7757
• Glycol-d(2)-Saeure
• Glykolsaeure-D2
• Glycolic acid-d2
• CS-0310552
• 2-hydroxy(?H?)acetic acid
• 75502-10-2
• 2,2-dideuterio-2-hydroxyacetic acid
• MS-22718
• D98859
• HY-W015967S
• Glycolic-2,2-d2 Acid

• Inchi： 1S/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5)/i1D2
• InChI Key： AEMRFAOFKBGASW-DICFDUPASA-N
• SMILES： OC([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 78.029
• Monoisotopic Mass: 78.029
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• PSA: 57.53000
• LogP: -0.93670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on Glycolic-2,2-d2 Acid

Glycolic-2,2-d2 Acid: A Detailed Overview of CAS No. 75502-10-2

Glycolic-2,2-d2 Acid, a deuterated derivative of Glycolic Acid, is a compound of significant interest in the field of chemical and pharmaceutical research. With the CAS number 75502-10-2, this molecule has garnered attention due to its unique properties and potential applications. The introduction of deuterium atoms into the glycolic acid structure not only modifies its physical and chemical characteristics but also opens up new avenues for research, particularly in the areas of drug metabolism and isotopic labeling.

The molecular formula of Glycolic-2,2-d2 Acid is C₂H₄D₂O₃, reflecting the substitution of two hydrogen atoms with deuterium. This modification enhances the compound's stability and alters its interaction with biological systems. In recent years, the use of deuterated compounds has become increasingly prevalent in pharmaceutical research, as they offer a means to study metabolic pathways and develop drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of Glycolic-2,2-d2 Acid is its potential application in metabolic studies. Deuterated compounds are often used as tracers to track the metabolism of drugs and other molecules within the body. By incorporating deuterium atoms, researchers can differentiate between natural and labeled compounds, providing valuable insights into how substances are processed. This technique has been particularly useful in understanding the mechanisms of drug degradation and elimination.

Furthermore, Glycolic-2,2-d2 Acid has shown promise in the development of isotopically labeled reagents for chemical synthesis. The presence of deuterium atoms can influence reaction pathways, making it possible to achieve selectivity that is not possible with non-deuterated analogs. This has significant implications for synthetic chemistry, where precision and control over reaction outcomes are paramount.

Recent studies have explored the use of Glycolic-2,2-d2 Acid in dermatological applications. Glycolic acid itself is well-known for its exfoliating properties and its role in skin rejuvenation treatments. The deuterated version retains these benefits while potentially offering improved safety profiles due to reduced metabolic activation. Research indicates that Glycolic-2,2-d2 Acid may be less prone to side effects such as irritation and hyperpigmentation, making it a promising candidate for cosmetic formulations.

The chemical properties of Glycolic-2,2-d2 Acid make it an interesting subject for further investigation. Its solubility, pKa value, and reactivity are all influenced by the presence of deuterium atoms. These factors can be exploited to tailor the compound for specific applications, such as in liquid chromatography or as a reference standard in analytical chemistry.

In conclusion, Glycolic-2,2-d2 Acid (CAS No. 75502-10-2) represents a fascinating intersection of isotopic chemistry and pharmaceutical research. Its unique properties offer new opportunities for studying metabolic processes and developing innovative therapeutic agents. As research continues to uncover the potential of deuterated compounds, Glycolic-2,2-d2 Acid is poised to play a significant role in advancing our understanding of biological systems and improving healthcare outcomes.